Cas no 59265-72-4 (Benzoic acid, 2-chloro-4-nitro-, propyl ester)

• Product Name: Benzoic acid, 2-chloro-4-nitro-, propyl ester
• CAS No: 59265-72-4
• MF: C₁₀H₁₀ClNO₄
• MW: 243.643702030182
• CID: 339316
• PubChem ID: 15029225
• Update Time: 2025-04-19

Benzoic acid, 2-chloro-4-nitro-, propyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-chloro-4-nitro-, propyl ester
• propyl 2-chloro-4-nitrobenzoate
• 59265-72-4
• AKOS017265297
• DTXSID90567192

• Inchi： 1S/C10H10ClNO4/c1-2-5-16-10(13)8-4-3-7(12(14)15)6-9(8)11/h3-4,6H,2,5H2,1H3
• InChI Key： GPITUJIDQFXRRF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(=O)OCCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 243.0299
• Monoisotopic Mass: 243.0298355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44